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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of hazardous chemicals like Demeton-S-methyl sulfone is a critical component of

laboratory safety and environmental responsibility. This organophosphate insecticide is

recognized for its high toxicity, and its disposal is regulated to prevent harm to human health

and ecosystems. Adherence to established procedures is not only a matter of compliance but

also a cornerstone of a robust safety culture.

Demeton-S-methyl sulfone is a metabolite of the insecticide Demeton-S-methyl.[1] Both

compounds are noted for their toxicity, acting as acetylcholinesterase inhibitors.[2][3] Due to its

hazardous nature, Demeton-S-methyl sulfone is classified as toxic if swallowed, in contact

with skin, or inhaled, and is also toxic to aquatic life with long-lasting effects.[1][4][5] The

disposal of such pesticides is governed by federal and state regulations, primarily the Federal

Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and

Recovery Act (RCRA).[6][7][8]

Immediate Safety and Disposal Procedures
When handling Demeton-S-methyl sulfone, it is imperative to consult the Safety Data Sheet

(SDS) for specific guidance. The following is a general operational plan for its proper disposal

in a laboratory setting.

Step 1: Personal Protective Equipment (PPE) and Safe Handling

Before handling Demeton-S-methyl sulfone, always wear appropriate PPE, including:
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Chemical-resistant gloves

Safety goggles or a face shield

A lab coat or chemical-resistant apron

In case of potential aerosol formation, use a respiratory protective device.[9]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

exposure.[9] Avoid all direct contact with the substance.

Step 2: Waste Segregation and Collection

Unused Product: If you have unused Demeton-S-methyl sulfone that is no longer needed,

it should be treated as hazardous waste. Do not mix it with other waste streams.

Contaminated Materials: Any materials that come into contact with Demeton-S-methyl
sulfone, such as pipette tips, gloves, and absorbent pads, must be considered contaminated

and disposed of as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[10] Puncture the container

after rinsing to prevent reuse.[10]

Collect all Demeton-S-methyl sulfone waste in a designated, properly labeled, and sealed

container. The label should clearly state "Hazardous Waste" and identify the contents as

"Demeton-S-methyl sulfone."

Step 3: Storage of Hazardous Waste

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials. The storage area should be cool, dry, and well-ventilated.[9] Ensure the

storage area has secondary containment to prevent the spread of material in case of a leak.

Step 4: Disposal

The disposal of Demeton-S-methyl sulfone must be conducted through a licensed hazardous

waste disposal company.[10][11] Do not attempt to dispose of this chemical down the drain or
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in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste. They will have established procedures and

contracts with certified disposal vendors.

For larger quantities or in the absence of an institutional EHS department, you may need to

contact a hazardous waste disposal company directly. In some states, "Clean Sweep"

programs are available for the collection and disposal of unwanted pesticides.[6][12]

Quantitative Hazard Data
The following table summarizes key quantitative data related to the hazards of Demeton-S-

methyl and its sulfone derivative.

Hazard Classification Demeton-S-methyl Demeton-S-methyl sulfone

Acute Oral Toxicity Toxic if swallowed[1] Fatal if swallowed[5]

Acute Dermal Toxicity Toxic in contact with skin[1] Toxic in contact with skin[5]

Acute Inhalation Toxicity - Fatal if inhaled[5]

Aquatic Hazard
Toxic to aquatic life with long

lasting effects[1]

Toxic to aquatic life with long

lasting effects[5]

Experimental Protocols
Detailed experimental protocols for the analysis of Demeton-S-methyl sulfone residues often

involve extraction from a sample matrix followed by chromatographic analysis. A general

workflow is as follows:

Extraction: The sample (e.g., soil, water, biological tissue) is homogenized and extracted with

an organic solvent like acetonitrile or methanol.

Cleanup: The extract is then purified to remove interfering substances. This can be achieved

using solid-phase extraction (SPE) with cartridges such as C18.[13]
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Analysis: The purified extract is analyzed using gas chromatography (GC) or high-

performance liquid chromatography (HPLC), often coupled with a mass spectrometer (MS)

for sensitive and specific detection.[13]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Demeton-S-methyl sulfone waste in a laboratory setting.
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Workflow for the proper disposal of Demeton-S-methyl sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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